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Tupichilignan A Tupichilignan A
Brand Name: Vulcanchem
CAS No.: 69586-96-5
VCID: VC0019232
InChI: InChI=1S/C22H26O7/c1-25-17-7-5-13(10-19(17)27-3)9-15-16(12-29-22(15)24)21(23)14-6-8-18(26-2)20(11-14)28-4/h5-8,10-11,15-16,21,23H,9,12H2,1-4H3/t15-,16+,21+/m1/s1
SMILES: COC1=C(C=C(C=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)OC)OC)O)OC
Molecular Formula: C22H26O7
Molecular Weight: 402.4 g/mol

Tupichilignan A

CAS No.: 69586-96-5

Reference Standards

VCID: VC0019232

Molecular Formula: C22H26O7

Molecular Weight: 402.4 g/mol

Tupichilignan A - 69586-96-5

CAS No. 69586-96-5
Product Name Tupichilignan A
Molecular Formula C22H26O7
Molecular Weight 402.4 g/mol
IUPAC Name (3R,4R)-4-[(R)-(3,4-dimethoxyphenyl)-hydroxymethyl]-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one
Standard InChI InChI=1S/C22H26O7/c1-25-17-7-5-13(10-19(17)27-3)9-15-16(12-29-22(15)24)21(23)14-6-8-18(26-2)20(11-14)28-4/h5-8,10-11,15-16,21,23H,9,12H2,1-4H3/t15-,16+,21+/m1/s1
Standard InChIKey MWTKKKPTALSSLI-XFQAVAEZSA-N
Isomeric SMILES COC1=C(C=C(C=C1)C[C@@H]2[C@H](COC2=O)[C@H](C3=CC(=C(C=C3)OC)OC)O)OC
SMILES COC1=C(C=C(C=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)OC)OC)O)OC
Canonical SMILES COC1=C(C=C(C=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)OC)OC)O)OC
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PubChem Compound 16079896
Last Modified Nov 11 2021
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